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Butyl 4-chlorobutanoate (CAS No: 3153-33-1) is a bifunctional organic molecule, an ester
derived from butanol and 4-chlorobutanoic acid.[1][2] Its utility in a research and drug
development context stems from its two reactive centers: the ester, which can undergo
hydrolysis or transesterification, and the primary alkyl chloride, a versatile handle for
nucleophilic substitution reactions. This dual reactivity makes it a valuable building block in the
synthesis of more complex molecules, including pharmaceuticals and agrochemicals.[3]

However, the very features that make this compound synthetically useful also dictate its hazard
profile. As researchers and drug development professionals, a comprehensive understanding
of its safety data is not merely a regulatory formality but a cornerstone of responsible science.
This guide moves beyond a simple recitation of safety data sheet (SDS) sections to provide a
deeper, mechanistic understanding of the hazards associated with Butyl 4-chlorobutanoate,
offering field-proven insights into its safe handling, storage, and emergency management. The
protocols and data presented herein are designed to create a self-validating system of safety,
ensuring that scientific innovation and personnel well-being are held in equal regard.
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Section 1: Chemical Identity and Physicochemical

Properties

A precise understanding of a chemical's identity and physical properties is the foundation of its

safe handling. These parameters influence its behavior in the laboratory, from its potential for

aerosolization to its interactions with other substances.

Property Value Source
CAS Number 3153-33-1 [1]I2]
IUPAC Name butyl 4-chlorobutanoate [2]
Synonyms n-Butyl-4-chlorobutyrate [1112]
Molecular Formula C8H15CIO2 [1][2]
Molecular Weight 178.66 g/mol [1112]
Appearance Colorless to pale yellow liquid [3114]
Density 1.018 g/cm3 [1]
Boiling Point 218 °C at 760 mmHg [1]
Flash Point 90 °C [1]
Slightly soluble in water;
Solubility soluble in many organic [3]

solvents

Note: Some properties are inferred from structurally similar compounds like ethyl and tert-butyl

4-chlorobutanoate due to limited specific data for the n-butyl isomer.

Section 2: Hazard Identification and GHS

Classification

While a specific, universally adopted GHS classification for Butyl 4-chlorobutanoate is not

consistently published, we can reliably infer its hazard profile from its chemical structure and
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data on analogous compounds, such as Ethyl 4-chlorobutanoate.[5] The primary hazards stem
from its irritant properties and its status as a combustible liquid.

The Globally Harmonized System (GHS) provides a standardized language for communicating

these hazards.[6][7]
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Caption: Inferred GHS Hazard Profile for Butyl 4-chlorobutanoate.

Hazard Classification GHS Category Hazard Statement

) ) o H315: Causes skin irritation.[5]
Skin Corrosion/Irritation Category 2 5]

) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.[5][8]

Specific Target Organ Toxicity H335: May cause respiratory

) Category 3 o
(Single Exposure) irritation.[5][8]
Flammable Liquids Category 4 H227: Combustible liquid.
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Note: The Flash Point of 90°C places this substance in Category 4 for Flammability. The
primary and more immediate risks in a laboratory setting are its irritant properties.

Precautionary Statements (P-Phrases) for Safe Handling:

Prevention: P261, P264, P271, P280[9]

Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313[8]

Storage: P403+P233, P405[10]

Disposal: P501[11]

Section 3: Toxicological Profile and Routes of
Exposure

The toxicological risk of Butyl 4-chlorobutanoate is primarily associated with direct contact.
The molecule's structure suggests that upon absorption, it could be hydrolyzed by esterases
into 4-chlorobutanoic acid and butanol, metabolites with their own toxicological profiles. The
alkyl chloride moiety itself can act as a mild alkylating agent, contributing to its irritant
properties.
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Roufes of Exposure \

Dermal Contact -

\ Primary Target Orga17(s

Resplratory Tract ‘ Gastrointestinal Tract

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/13 Tech Support


https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/117780-SDS-EN.pdf
https://gestis-database.dguv.de/data?name=025450
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22215~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:04:01~~n-Butyl%20chloroformate~~
https://www.chemicalbook.com/msds/4-tert-butyl-4-chlorobutyrophenone.pdf
https://www.benchchem.com/product/b1615722/docs?utm_src=pdf-body#introduction-navigating-the-chemistry-and-hazards-of-a-versatile-intermediate
https://www.benchchem.com/product/b1615722/docs?utm_src=pdf-body-img#introduction-navigating-the-chemistry-and-hazards-of-a-versatile-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Primary routes of exposure and target organs.

 Inhalation: Vapors can irritate the nose, throat, and respiratory tract, leading to coughing and
shortness of breath.[12][13] While its low vapor pressure at room temperature limits this risk,
operations involving heating or aerosolization increase the potential for significant exposure.

o Skin Contact: Causes skin irritation.[5] Prolonged or repeated contact may lead to redness,
itching, and dermatitis. The molecule's moderate polarity allows for some degree of dermal
absorption.

o Eye Contact: Poses a risk of serious eye irritation.[5] Direct contact can cause redness, pain,
and watering. Prompt and thorough rinsing is critical to prevent potential damage.

 Ingestion: While less common in a laboratory setting, ingestion is expected to be harmful. It
may cause irritation to the gastrointestinal tract.[12]

Section 4: Emergency Procedures and First Aid

Arapid and informed response to chemical exposure is critical. All personnel handling this
chemical must be familiar with the location and operation of emergency equipment, including
safety showers and eyewash stations.

Experimental Protocol: First Aid for Exposure

 Inhalation:
o Action: Immediately move the affected person to fresh air.[11][12]

o Rationale: This removes the individual from the source of exposure and provides an
oxygen-rich environment.

o Follow-up: If breathing is difficult or symptoms like coughing or dizziness persist, seek
immediate medical attention.[12]

e Skin Contact:

o Action: Immediately flush the affected skin with copious amounts of water for at least 15
minutes.[14] Remove all contaminated clothing and shoes while rinsing.[15]
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o Rationale: Water dilutes and washes away the chemical. Removing clothing is crucial as it
can trap the chemical against the skin, prolonging contact.

o Follow-up: Wash the area with soap and water after initial flushing. Seek medical advice if
irritation develops or persists.[12] Do not apply any ointments or creams.[15]

e Eye Contact:

o Action: Immediately and continuously rinse the eyes with a gentle stream of water for at
least 15 minutes, holding the eyelids open to ensure water reaches all surfaces.[11][12] If
present, remove contact lenses after the first few minutes of rinsing.

o Rationale: Immediate and prolonged flushing is the most effective way to minimize
damage to the sensitive tissues of the eye.

o Follow-up: Seek immediate medical attention from an ophthalmologist regardless of the
apparent severity.[9]

e Ingestion:
o Action: Rinse the mouth thoroughly with water. Do NOT induce vomiting.[11][12]

o Rationale: Inducing vomiting can cause the chemical to be aspirated into the lungs,
leading to chemical pneumonitis, a serious medical emergency.

o Follow-up: Offer the person a few sips of water to drink. Seek immediate medical help and
provide the SDS or product label to emergency personnel.[12]
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Caption: General emergency response workflow for chemical exposure.

© 2026 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b1615722/docs?utm_src=pdf-body-img#introduction-navigating-the-chemistry-and-hazards-of-a-versatile-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Section 5: Safe Handling, Storage, and Engineering
Controls

Proactive measures are the most effective way to mitigate the risks associated with Butyl 4-
chlorobutanoate. This involves a combination of proper engineering controls, administrative
procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense

o Chemical Fume Hood: All manipulations of Butyl 4-chlorobutanoate that could generate
vapors or aerosols (e.g., heating, stirring, transferring) must be performed inside a certified
chemical fume hood.[16] This is the primary method for preventing respiratory exposure.

o Ventilation: The laboratory should have adequate general ventilation to dilute fugitive
emissions.

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and
tested regularly.[16]

Protocol: Standard Operating Procedure for Handling

e Preparation:
o Confirm the chemical fume hood is functioning correctly (check airflow monitor).

o Don appropriate PPE: a lab coat, chemical-resistant gloves (nitrile may be suitable for
incidental contact, but consult a glove compatibility chart for extended use), and splash-
proof safety goggles.[11]

o Ensure all necessary equipment and waste containers are inside the fume hood before
beginning work.

e Handling:
o Keep the container tightly closed when not in use.[12]

o Use dispensing tools like pipettes or syringes to minimize pouring.
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o Ground and bond transfer equipment when handling larger quantities to prevent static
discharge, which could be an ignition source.[12]

o Work with the smallest quantity of material necessary for the experiment.

e Storage:
o Store in a tightly sealed, properly labeled container.[5]

o The storage location must be cool, dry, and well-ventilated, away from direct sunlight and
heat sources.[12]

o Crucially, store Butyl 4-chlorobutanoate segregated from incompatible materials,
particularly strong oxidizing agents and strong bases, to prevent hazardous reactions.[12]
[16]

Section 6: Accidental Release and Fire-Fighting
Measures

Even with careful handling, spills can occur. A clear, pre-defined response plan is essential.

Protocol: Small-Scale Laboratory Spill Response

o Evacuate & Alert: Alert personnel in the immediate area. If the spill is large or in a poorly
ventilated space, evacuate the lab and call for an emergency response team.

o Control Vapors & Ignition: Ensure adequate ventilation (fume hood). Remove all nearby
ignition sources.[11]

o Containment: Wearing appropriate PPE, cover the spill with an inert, non-combustible
absorbent material such as vermiculite, sand, or commercial sorbent pads.[5][12] Do not use
combustible materials like paper towels to absorb the bulk of the spill.

o Collection: Carefully scoop the absorbed material into a sealable, labeled container for
hazardous waste.[5]

o Decontamination: Clean the spill area with soap and water, collecting the cleaning materials
for disposal as hazardous waste.[12]
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Fire-Fighting Measures

o Extinguishing Media: For small fires, use a dry chemical, carbon dioxide (COz), or alcohol-
resistant foam extinguisher.[11] Do not use a direct stream of water, as it may spread the
burning liquid.

o Specific Hazards: Combustion will produce toxic and irritating fumes, including carbon
monoxide, carbon dioxide, and hydrogen chloride gas.[16]

o Protective Actions: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).[11][12]

Section 7: Disposal Considerations

As a halogenated organic compound, Butyl 4-chlorobutanoate and any materials
contaminated with it are considered hazardous waste.

o Waste Collection: All waste, including excess reagent, absorbed spill material, and
contaminated labware, must be collected in a designated, properly labeled, and sealed
hazardous waste container.[11]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "Butyl 4-chlorobutanoate."

o Disposal: Disposal must be handled by trained personnel or a licensed chemical waste
disposal company in accordance with all local, state, and federal regulations.[9] Never
dispose of this chemical down the drain.[11]

Conclusion

Butyl 4-chlorobutanoate is a valuable tool in the arsenal of the research and development
scientist. Its safe and effective use hinges on a thorough understanding of its chemical
properties and associated hazards. By integrating the principles of GHS, adhering to rigorous
handling protocols, and preparing for emergency scenarios, we can foster a laboratory
environment where scientific progress and personnel safety are mutually reinforcing. This guide
serves as a technical framework for that integration, empowering researchers to handle this
versatile intermediate with the confidence and caution it requires.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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